Cas no 941996-79-8 (N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,5-dimethylbenzamide)

N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,5-dimethylbenzamide is a synthetic organic compound featuring a tetrahydroquinoline core acetylated at the 1-position and substituted with a 3,5-dimethylbenzamide group at the 6-position. This structure imparts potential utility in medicinal chemistry and pharmaceutical research, particularly as an intermediate or scaffold for bioactive molecule development. The acetyl and benzamide functionalities enhance solubility and stability, while the dimethyl substitution on the phenyl ring may influence steric and electronic properties, aiding in selective binding interactions. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies and targeted drug design applications. The compound is typically characterized by HPLC, NMR, and mass spectrometry for purity and identity verification.

N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,5-dimethylbenzamide structure

941996-79-8 structure

Product Name:N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,5-dimethylbenzamide

CAS No:941996-79-8

MF:C₂₀H₂₂N₂O₂

MW:322.400885105133

CID:5506305

PubChem ID:7656295

Update Time:2025-06-09

N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,5-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

- 941996-79-8
- N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,5-dimethylbenzamide
- AKOS024679103
- N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-3,5-dimethylbenzamide
- F2769-0032
- Inchi： 1S/C20H22N2O2/c1-13-9-14(2)11-17(10-13)20(24)21-18-6-7-19-16(12-18)5-4-8-22(19)15(3)23/h6-7,9-12H,4-5,8H2,1-3H3,(H,21,24)
- SMILES： O=C(C)N1C2C=CC(=CC=2CCC1)NC(C1C=C(C)C=C(C)C=1)=O

Computed Properties

Exact Mass: 322.168127949g/mol
Monoisotopic Mass: 322.168127949g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 24
Rotatable Bond Count: 2
Complexity: 468
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 49.4Å²

N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,5-dimethylbenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2769-0032-2μmol	N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,5-dimethylbenzamide	941996-79-8	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2769-0032-5μmol	N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,5-dimethylbenzamide	941996-79-8	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2769-0032-10μmol	N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,5-dimethylbenzamide	941996-79-8	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2769-0032-20μmol	N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,5-dimethylbenzamide	941996-79-8	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2769-0032-1mg	N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,5-dimethylbenzamide	941996-79-8	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2769-0032-2mg	N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,5-dimethylbenzamide	941996-79-8	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2769-0032-3mg	N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,5-dimethylbenzamide	941996-79-8	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2769-0032-4mg	N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,5-dimethylbenzamide	941996-79-8	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2769-0032-5mg	N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,5-dimethylbenzamide	941996-79-8	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2769-0032-10mg	N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,5-dimethylbenzamide	941996-79-8	90%+	10mg	$79.0	2023-05-16